Cas no 69627-02-7 (Thieno[3,2-b]pyridin-7-ol)

• Product name: Thieno[3,2-b]pyridin-7-ol
• CAS No: 69627-02-7
• MF: C₇H₅NOS
• MW: 151.185700178146
• MDL: MFCD12964174
• CID: 1738389
• PubChem ID: 5074765

Thieno[3,2-b]pyridin-7-ol Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridin-7(4h)-one
• THIENO[3,2-B]PYRIDIN-7-OL
• 7-HYDROXYTHIENO[3,2-B]PYRIDINE
• 4H-thieno[3,2-b]pyridin-7-one
• Thieno(3,2-B)pyridin-7-OL
• thiopheno[3,2-b]pyridin-7-ol
• THIENO(3 2-B)PYRIDIN-7-OL
• PubChem22356
• KSC173K8P
• thieno[3,2,b]pyridin-7-ol
• BIDD:GT0268
• AACVULYSNJAKEQ-UHFFFAOYSA-N
• Thieno-(3,2-B)-pyridin-7-ol
• 7-Hydroxy thieno[3,2-b]pyridine
• 4H-thieno[3,2-b]pyridine-7-one
• BCP27004
• CX1280
• Thieno[3,2-b]pyridin-7-ol, 94%
• J-524933
• MFCD12964174
• DB-001091
• CS-0166785
• SB10353
• AC-4399
• SY004858
• DTXSID20408069
• Q27466710
• Z1948933786
• SCHEMBL105581
• AKOS015918999
• PB32284
• AKOS009156544
• J-002017
• CS-W002859
• DB-015056
• 107818-20-2
• H1603
• MFCD01863636
• 69627-02-7
• EN300-84887
• FS-2637
• Thieno[3,2-b]pyridin-7(4H)-one;7-Hydroxythieno[3,2-b]pyridine
• Thieno[3,2-b]pyridin-7-ol

• MDL： MFCD12964174
• Inchi： 1S/C7H5NOS/c9-6-1-3-8-5-2-4-10-7(5)6/h1-4H,(H,8,9)
• InChI Key： AACVULYSNJAKEQ-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C2=C1C(C([H])=C([H])N2[H])=O

Computed Properties

• Exact Mass: 151.00918496g/mol
• Monoisotopic Mass: 151.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3
• XLogP3: 1.6

Experimental Properties

• Melting Point: 230-235 °C(lit.)
• PSA: 61.10000
• LogP: 1.58960

Thieno[3,2-b]pyridin-7-ol Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on Thieno[3,2-b]pyridin-7-ol

Thieno[3,2-b]pyridin-7-ol: A Comprehensive Overview

The compound Thieno[3,2-b]pyridin-7-ol, identified by the CAS number 69627-02-7, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyridine ring fused with a thiophene moiety, resulting in a bicyclic system with interesting electronic properties and potential bioactivity.

Recent studies have highlighted the potential of Thieno[3,2-b]pyridin-7-ol as a building block for the development of novel pharmaceutical agents. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition assays, suggesting its role in enzyme modulation and drug design. Furthermore, the compound's electronic properties make it a promising candidate for applications in optoelectronic materials and sensors.

The synthesis of Thieno[3,2-b]pyridin-7-ol has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also reduced the reaction time, making it more accessible for large-scale production and research purposes.

In terms of biological activity, Thieno[3,2-b]pyridin-7-ol has shown selective inhibition against certain kinases, which are key targets in cancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells without significant toxicity to normal cells, indicating its potential as an anticancer agent.

Moreover, the compound's photophysical properties have been investigated for applications in fluorescence sensing and imaging. Its ability to emit light upon excitation has been leveraged in the development of sensors for detecting heavy metal ions and other environmental pollutants.

The structural versatility of Thieno[3,2-b]pyridin-7-ol allows for further functionalization to enhance its bioavailability and efficacy. Researchers are actively exploring its derivatives to optimize pharmacokinetic profiles and improve therapeutic outcomes.

In conclusion, Thieno[3,2-b]pyridin-7-ol represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and promising biological activity make it a valuable asset in both academic research and industrial development.